4-methyl-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)ethyl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C13H13N7O2S/c1-9-12(23-18-16-9)13(22)14-6-8-20-11(21)4-3-10(17-20)19-7-2-5-15-19/h2-5,7H,6,8H2,1H3,(H,14,22)
• InChI Key: MZYKRYBSBJLWHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NCCN2C(=O)C=CC(=N2)N3C=CC=N3
• Molecular Formula: C13H13N7O2S
• Molecular Weight: 331.36 g/mol

Description

4-methyl-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C13H13N7O2S and its molecular weight is 331.35. The purity is usually 95%.
BenchChem offers high-quality 4-methyl-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-1,2,3-thiadiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methyl-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-1,2,3-thiadiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated that derivatives of pyrazole and pyridazine, similar in structure to the specified compound, exhibit notable antimicrobial activities. For instance, compounds synthesized from pyridines and pyrazines substituted with various isosteres have shown antimycobacterial activity against Mycobacterium tuberculosis, suggesting potential applications in tuberculosis treatment (Gezginci, Martin, & Franzblau, 1998). Another study found that pyrazole derivatives act as inhibitors of photosynthetic electron transport, which can be leveraged to develop herbicides or antimicrobial agents targeting specific biochemical pathways (Vicentini et al., 2005).

Antifungal Activity

The synthesis of novel compounds with pyridazinone-substituted 1,3,4-oxadiazoles and 1,3,4-thiadiazoles has been explored for their fungicidal activity. These compounds, upon evaluation, have shown to be effective against wheat leaf rust, caused by Puccinia recondita, offering insights into developing new antifungal agents with potential agricultural applications (Zou, Lai, Jin, & Zhang, 2002).

Antitumor Properties

Compounds within the pyrazole and pyridazine families have been investigated for their antitumor properties. A study focusing on the synthesis of pyrazolo[3,4-d]pyrimidine and pyrazole derivatives identified several candidates with significant effects on mouse tumor model cancer cell lines, including colon cancer (HCT-29) and breast cancer (MCF-7). This research suggests the potential of these compounds in cancer therapy, warranting further investigation into their mechanisms of action and efficacy (Nassar, Atta-Allah, & Elgazwy, 2015).